Cas no 257862-97-8 (1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone)

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone structure
257862-97-8 structure
Product Name:1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone
CAS No:257862-97-8
MF:C6H9N3OS
MW:171.220159292221
MDL:MFCD00173993
CID:280063
PubChem ID:653344
Update Time:2025-04-19

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]-
    • 1-(5-Methylamino-[1,2,4]thiadiazol-3-yl)-propan-2-one
    • 1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
    • AC1LCO7R
    • AC1Q40YR
    • CTK4F6431
    • Maybridge1_007662
    • SureCN4887731
    • MFCD00173993
    • AKOS000669447
    • 1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
    • DTXSID40349566
    • EN300-15234
    • HMS3313E08
    • 1-[5-(Methylamino)-1,2,4-thiadiazol-3-yl]-2-propanone
    • 257862-97-8
    • CS-B1569
    • 1-(5-(Methylamino)-1,2,4-thiadiazol-3-yl)propan-2-one
    • HMS2156F17
    • Z119967284
    • 1-(5-(Methyl amino)-1,2,4-thiadiazol-3-yl)acetone
    • CCG-45746
    • FT-0644141
    • 1-[5-(methylamino)-1, 2, 4-thiadiazol-3-yl]propan-2-one
    • CHEMBL1735327
    • CS-16916
    • SCHEMBL4887731
    • SMR000004308
    • MLS000068128
    • SR-01000602168-2
    • HMS563E06
    • DB-046773
    • 1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone
    • MDL: MFCD00173993
    • Inchi: 1S/C6H9N3OS/c1-4(10)3-5-8-6(7-2)11-9-5/h3H2,1-2H3,(H,7,8,9)
    • InChI Key: OAGMZNVAKMLSPP-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC(CC(C)=O)=N1

Computed Properties

  • Exact Mass: 171.04677
  • Monoisotopic Mass: 171.046633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.304
  • Boiling Point: 299.4°Cat760mmHg
  • Flash Point: 134.8°C
  • Refractive Index: 1.595
  • PSA: 54.88
  • LogP: 0.78430

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB227222-1 g
1-[5-(Methylamino)-1,2,4-thiadiazol-3-yl]acetone, 95%; .
257862-97-8 95%
1 g
€578.50 2023-07-20
TRC
M288500-25mg
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
257862-97-8
25mg
$ 50.00 2022-06-04
TRC
M288500-50mg
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
257862-97-8
50mg
$ 70.00 2022-06-04
TRC
M288500-250mg
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
257862-97-8
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$ 295.00 2022-06-04
eNovation Chemicals LLC
D964672-100mg
1-(5-METHYLAMINO-[1,2,4]THIADIAZOL-3-YL)-PROPAN-2-ONE
257862-97-8 95%
100mg
$175 2024-06-06
Chemenu
CM435956-250mg
1-(5-METHYLAMINO-[1,2,4]THIADIAZOL-3-YL)-PROPAN-2-ONE
257862-97-8 95%+
250mg
$171 2024-07-28
Chemenu
CM435956-1g
1-(5-METHYLAMINO-[1,2,4]THIADIAZOL-3-YL)-PROPAN-2-ONE
257862-97-8 95%+
1g
$427 2024-07-28
Enamine
EN300-15234-0.05g
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
257862-97-8 97%
0.05g
$64.0 2023-05-03
Enamine
EN300-15234-0.1g
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
257862-97-8 97%
0.1g
$96.0 2023-05-03
Enamine
EN300-15234-0.25g
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
257862-97-8 97%
0.25g
$136.0 2023-05-03
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